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For researchers, scientists, and drug development professionals navigating the ever-expanding
landscape of scientific knowledge, precise and granular classification of information is
paramount. The Interactive Advertising Bureau's (IAB) Content Taxonomy, particularly its
'IAB15 — Science' category, is a widely used system for categorizing online content. However,
its advertising-centric design renders it fundamentally inadequate for the detailed and dynamic
nature of scientific and technical fields, especially in capturing the essence of emerging
disciplines.

This guide provides a comparative analysis of the IAB15 taxonomy against established and
innovative scientific classification systems. It highlights the structural limitations of the IAB
framework for scientific application and introduces more suitable alternatives for organizing,
discovering, and analyzing research information.

The IAB15 'Science' Taxonomy: A High-Level
Overview

The IAB Content Taxonomy is a standardized list of categories used by the digital advertising
industry to classify content on websites, apps, and other digital platforms.[1] This allows
advertisers to target their campaigns to relevant audiences and ensure brand safety. The
'IAB15 — Science' tier is a first-level category with a limited set of second-tier subcategories.

IAB15 'Science' Subcategories:
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e IAB15-1: Astrology

e IAB15-2: Biology

e IAB15-3: Chemistry

e IAB15-4: Geology

e I1AB15-5;: Paranormal Phenomena

e I1AB15-6: Physics

e IAB15-7: Space / Astronomy

e IAB15-8: Geography

. 1AB15-9: Botany

IAB15-10: Weather[2]

It is immediately apparent that this taxonomy lacks the depth and specificity required for
scientific research. The inclusion of non-scientific categories like "Astrology" and "Paranormal
Phenomena" further underscores its unsuitability for a scientific audience.

The Rise of Interdisciplinary and Novel Scientific
Fields

Modern science is characterized by its increasing interdisciplinarity and the rapid emergence of
new fields of study. A 2024-2025 outlook identifies several key emerging disciplines that are
poised to drive significant innovation:

e Quantum Technologies and Computing: Encompassing quantum error correction, quantum
algorithms, and quantum networking.

o Sustainable Technology and Green Chemistry: Focusing on carbon capture, advanced
energy storage, and eco-friendly chemical processes.
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» Al-Driven Scientific Discovery: Utilizing artificial intelligence and machine learning for
advancements in various scientific domains.

e Genomics and Personalized Medicine: Including pharmacogenomics, liquid biopsies, and
CRISPR-based therapies.

 Digital Health and Bioinformatics: Covering digital therapeutics, wearable health monitoring,
and the analysis of large-scale biological data ("Omics").

These fields are inherently cross-disciplinary and cannot be adequately represented by the
broad categories offered in the IAB15 taxonomy. For example, "Al-Driven Scientific Discovery"
draws from computer science, biology, chemistry, and medicine, a nuance entirely lost within
the IAB framework.

A Comparative Analysis of Scientific Taxonomies

To address the need for more robust and detailed classification in science and technology,
several specialized taxonomies have been developed. These systems are designed to reflect
the complex relationships between different fields of study and to accommodate the emergence
of new areas of research.
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Experimental Protocols: Methodologies of
Advanced Scientific Taxonomies

The development and maintenance of robust scientific taxonomies involve rigorous and often

automated methodologies. These approaches stand in stark contrast to the more static and

commercially driven updates of the IAB Content Taxonomy.

Science and Technology Ontology (S&TO) Development
Methodology

The S&TO is an automatically generated ontology designed to capture emerging and

unconventional topics in science and technology. Its creation follows a machine learning-driven

protocol:

» Data Collection: A large dataset of scientific articles is collected from sources like Semantic

Scholar, covering diverse fields such as computer science, physics, chemistry, and

engineering.[13]

» Topic Modeling: The BERTopic modeling technique is applied to the collected articles. This

technique identifies topics within the text corpus.[13]
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» Ontology Construction: The identified topics and their semantic relationships are used to
construct the ontology. The S&TO includes relationships like "relatedldentical” and
"superTopicOf" to create a network of interconnected scientific concepts.[13]

e Dynamic Updates: The S&TO model is designed to be updated by running the BERTopic
algorithm on more recent datasets, allowing it to evolve with the scientific landscape.[13]

SCINOBO Taxonomy Development Methodology

SCINOBO employs a hybrid approach that combines established classification systems with
machine learning to create a dynamic and multi-level taxonomy:

e Foundation: The taxonomy is initially based on the OECD Fields of Research and
Development (FORD) classification.[11][14]

o Hierarchical Extension: This base is extended by manually linking it to the Sciencemetrix
journal classification, creating a three-level hierarchy.[14]

e Dynamic Expansion: To capture more granular and emerging topics, SCINOBO uses a
combination of:

o Community Detection: Analyzing citation networks to identify clusters of related research
venues (journals and conferences).[12]

o Neural Topic Modeling: Applying advanced topic modeling techniques to the full text of
publications to identify specific research themes.[12]

o Multi-level Taxonomy: This process results in a six-level hierarchical taxonomy that can
dynamically evolve to include new areas of research.[15]

Visualizing the Disparity: IAB15 vs. Scientific
Taxonomies

The following diagrams, generated using the DOT language, illustrate the structural differences
between the IAB15 taxonomy and a more appropriate scientific classification system, as well
as the workflow for dynamic taxonomy creation.
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A simplified representation of the IAB15 'Science' taxonomy's flat structure.
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Example Scientific Taxonomy (Simplified MeSH)
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A simplified, multi-level scientific taxonomy showing depth and relationships.

Dynamic Taxonomy Creation Workflow (e.g., S&TO)

Scientific Literature Corpus
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Workflow for creating and maintaining a dynamic scientific ontology.
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Conclusion: Selecting the Right Tool for Scientific
Classification

The IAB15 'Science' taxonomy, while effective for its intended purpose in digital advertising, is
demonstrably inadequate for the classification of scientific and technical information. Its lack of
granularity, inclusion of non-scientific categories, and inability to adapt to the rapid pace of
scientific discovery make it an unsuitable tool for researchers, scientists, and drug development
professionals.

For accurate and meaningful organization of scientific knowledge, specialized and dynamic
taxonomies such as MeSH, OECD FORD, and emerging systems like S&TO and SCINOBO
are far superior. These taxonomies provide the necessary depth, are developed with scientific
rigor, and are designed to evolve alongside the frontiers of research. Adopting these more
appropriate classification systems is crucial for effective knowledge management and the
acceleration of scientific progress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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